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These application notes provide a comprehensive overview and detailed protocols for the use
of dissolved helium as a tracer in groundwater studies. Helium, an inert and non-toxic noble
gas, serves as an excellent tool for investigating groundwater age, flow paths, and travel times.
Its conservative nature, meaning it does not readily react with other substances in the aquifer,
makes it a reliable indicator of water movement.

There are two primary applications of dissolved helium in hydrogeology:

o Groundwater Dating with Radiogenic Helium-4: Naturally occurring radioactive decay of
uranium and thorium in aquifer materials produces alpha patrticles, which are helium-4 (*He)
nuclei. This radiogenic *He accumulates in groundwater over time. By measuring the
concentration of radiogenic “He, and with knowledge of the production rate, the residence
time or "age" of the groundwater can be estimated. This method is particularly useful for
dating old groundwater, ranging from hundreds to millions of years.[1][2][3]

 Injected Helium as an Atrtificial Tracer: Helium gas can be dissolved into groundwater at a
specific point to "label" a parcel of water. By monitoring the arrival and concentration of this
helium tracer at downstream locations, researchers can determine groundwater flow velocity,
direction, and dispersion characteristics.[4][5][6][7] This technique is invaluable for
understanding contaminant transport, evaluating the effectiveness of remediation strategies,
and assessing surface water-groundwater interactions.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b14278265?utm_src=pdf-interest
https://www.researchgate.net/publication/341293178_Application_of_inert_gas_tracers_to_identify_the_physical_processes_governing_the_mass_balance_problem_of_leaking_CO_2_in_shallow_groundwater_system
https://www.researchgate.net/figure/Tracer-breakthrough-curves-for-columns-constructed-with-a-S-TCE-52-b-83-and-c_fig3_242415166
https://www.pnnl.gov/main/publications/external/technical_reports/PNNL-32103.pdf
https://wwwrcamnl.wr.usgs.gov/uzf/abs_pubs/papers/GW.42.4.pdf
https://pubmed.ncbi.nlm.nih.gov/15318781/
https://www.researchgate.net/figure/Dissolved-He-Ar-and-Xe-breakthrough-curves-obtained-simultaneously-using-a-radial_fig35_325694952
https://www.researchgate.net/figure/Tracer-breakthrough-curves-for-columns-constructed-with-a-S-TCE-52-b-83-and-c_fig2_34774562
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14278265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Data Presentation

The following tables summarize key quantitative data relevant to the use of dissolved helium as
a groundwater tracer.

Table 1: Typical Dissolved Helium Concentrations in Groundwater

Typical
Parameter Concentration Units Notes
Range
This is the
Helium in Air- background
Saturated Water ~4.6 x 10-8 cCcSTP/g water concentration from
(ASW) atmospheric
equilibrium.[8]
Accumulation is a
) ) ) Can be orders of function of aquifer
Radiogenic “He in Old ) ] )
magnitude higher than  ccSTP/g water mineralogy and
Groundwater
ASW groundwater
residence time.[1]
The concentration
) ) Up to 3 orders of
Injected Helium Tracer ) depends on the
magnitude above ccSTP/g water S
(Pulse) ASW injection method and

duration.[9]

Table 2: Example Breakthrough Curve Data from a Helium Tracer Test

This table presents a summary of data from a gas-partitioning tracer test where helium was
used alongside a conservative tracer (bromide) to study trapped gas during infiltration. The
retardation of the helium peak arrival time compared to the bromide peak is a key finding.
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. Bromide Peak
Monitoring Port .
Arrival (days)

Helium Peak
Arrival (days)

Helium Retardation
Factor (Helium
Arrival | Bromide

Arrival)
1 10.5 21 2.0
2 14.0 42 3.0
3 21.0 >258 >12.3
4 23.0 >258 >11.2
5 25.0 >258 >10.3

Data summarized from "Gas-Partitioning Tracer Test to Quantify Trapped Gas During

Recharge" by Heilweil et al.

Experimental Protocols

The following are detailed methodologies for key experiments involving dissolved helium as a

groundwater tracer.

Protocol 1: Sample Collection for Dissolved Helium

Analysis

Objective: To collect a groundwater sample for the analysis of dissolved helium without

atmospheric contamination or degassing.

Materials:

Tygon® or copper tubing

spectrometry)

Submersible pump or other suitable sampling device

Septum-sealed glass bottles (for gas chromatography)

Stainless steel sample cylinders (e.g., 500 cm?3) or pinch-off copper tubes (for mass
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e Wrenches for fittings
e Cooler with ice
Procedure:

o Connect the tubing to the pump and purge the well by pumping out at least three well
volumes of water. This ensures that the sample is representative of the aquifer water.

e Reduce the flow rate to minimize turbulence and the potential for degassing.
e Connect the tubing to the inlet of the stainless steel sample cylinder or copper tube.

» Position the sampling container so that the water flows from the bottom to the top to displace
any air.

» Allow water to flow through the container for several minutes to ensure all air has been
flushed out.

+ While the water is still flowing, close the outlet valve of the sample cylinder, followed
immediately by the inlet valve. For copper tubes, use pinch-off clamps to seal both ends of
the tube.

« If using septum bottles, submerge the bottle and the end of the tubing in a beaker of the
sample water. Fill the bottle underwater to prevent any air from being trapped. Insert the
septum cap while the bottle is still submerged.

o Label the sample container with a unique identifier, date, time, and location.

» Store the samples on ice in a cooler for transport to the laboratory.

Protocol 2: Injected Helium Tracer Test

Objective: To determine groundwater flow velocity and transport characteristics by injecting
helium and monitoring its breakthrough at downstream locations.

Materials:
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e Tank of high-purity helium gas

e Regulator and flow meter

o Gas diffuser (e.g., porous stone) or perforated tubing
o Downhole deployment system for the diffuser/tubing

» On-site dissolved gas analysis instrumentation (e.g., GE-MIMS) or equipment for collecting
samples over time at monitoring wells.

Procedure:

e Pre-injection: Collect background water samples from the injection and monitoring wells to
determine the natural dissolved helium concentration.

« Injection Setup: Lower the gas diffuser or perforated tubing to the desired depth in the
injection well. Connect the helium gas tank through the regulator and flow meter.

« Injection: Start the flow of helium gas at a controlled rate. The injection can be a short "pulse”
or a continuous release, depending on the experimental objectives. Record the start time
and duration of the injection.

e Monitoring: Begin monitoring for dissolved helium at the downstream observation wells. For
high-resolution data, use an on-site instrument like a Gas-Equilibrium Membrane-Inlet Mass
Spectrometer (GE-MIMS) for continuous measurements.[4][5][6][7] Alternatively, collect
discrete water samples at regular intervals using the procedure in Protocol 1.

o Data Collection: Record the dissolved helium concentration at each monitoring well over time
until the concentration returns to background levels. This data constitutes the breakthrough
curve.

e Post-injection: Once the experiment is complete, cease the helium injection and retrieve the
injection apparatus.

Protocol 3: Analysis of Dissolved Helium

A. On-site Analysis using Gas-Equilibrium Membrane-Inlet Mass Spectrometry (GE-MIMS)
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Principle: Water is continuously pumped through a module containing a gas-permeable
membrane. Dissolved gases in the water diffuse across the membrane into a headspace until
equilibrium is reached. A mass spectrometer connected to the headspace provides real-time
quantitative analysis of the gas concentrations.[4][5][6][7]

Procedure:

o Set up the GE-MIMS system at the monitoring location according to the manufacturer's
instructions.

o Pump water from the monitoring well through the membrane equilibrator module.

 Allow sufficient time (typically a few minutes) for the dissolved gases in the water to
equilibrate with the headspace in the module.

e The integrated mass spectrometer will continuously analyze the gas composition of the
headspace, providing a real-time measurement of the dissolved helium concentration in the
groundwater.

e Record the data electronically.
B. Laboratory Analysis using Mass Spectrometry or Gas Chromatography

Principle: Dissolved gases are extracted from the water sample under vacuum. The extracted
gas is then purified, and the helium concentration is measured using a mass spectrometer or a
gas chromatograph with a thermal conductivity detector.

Procedure:

o Gas Extraction: Connect the sample cylinder to a vacuum extraction line. The dissolved
gases are exsolved from the water into an evacuated volume.

e Gas Purification: The extracted gas mixture is passed through a series of traps to remove
water vapor and other reactive gases.

e Analysis:
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o Mass Spectrometry: The purified gas is introduced into a mass spectrometer. The
instrument separates ions based on their mass-to-charge ratio, allowing for the precise
guantification of “He.

o Gas Chromatography (GC): The gas sample is injected into a GC column that separates
helium from other gases. A thermal conductivity detector (TCD) measures the
concentration of the eluted helium.

o Calibration: The instrument is calibrated using standards of known helium concentration to
ensure accurate quantification.

Visualizations
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Caption: Workflow for an injected helium groundwater tracer test.
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Caption: Workflow for groundwater dating using radiogenic helium-4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Using Dissolved
Helium as a Groundwater Tracer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14278265#using-dissolved-helium-as-a-
groundwater-tracer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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